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Compound of Interest

Compound Name: 1,1-Cyclohexanediaceticacid

Cat. No.: B7785736

Technical Support Center: 1,1-
Cyclohexanediacetic Acid

This guide provides essential safety information, handling procedures, and storage protocols
for 1,1-Cyclohexanediacetic acid (CAS No. 4355-11-7) to ensure the safety of researchers,
scientists, and drug development professionals.

Safe Handling and Storage Data

The following table summarizes key safety and storage parameters for 1,1-
Cyclohexanediacetic acid.
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Parameter

Value

Source

Hazard Classifications

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2), Specific Target
Organ Toxicity - Single
Exposure (Category 3,

Respiratory system)

[1]

Signal Word

Warning

[1]

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause

respiratory irritation

Storage Conditions

Store in a cool, dry, and well-
ventilated place. Keep
container tightly closed. Some
sources recommend

refrigeration.

[L1E2]E31[4105]

Incompatible Materials

Strong oxidizing agents

[1]

Personal Protective Equipment

Protective gloves, protective
clothing, eye protection (safety
glasses with side-shields or
goggles), face protection, and
a dust mask (type N95 or

equivalent).

[L1(3]5]1[6]

Occupational Exposure Limits

No occupational exposure
limits have been established
by region-specific regulatory

bodies.

[1]

Physical Form

Powder or crystal

Melting Point

181-185 °C

[4]
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Troubleshooting Guide & FAQs

This section addresses common questions and potential issues encountered during the
handling and use of 1,1-Cyclohexanediacetic acid.

Question: | accidentally inhaled some of the powder while weighing it. What should | do?

Answer: Immediately move to an area with fresh air. If you experience any respiratory irritation,
such as coughing or difficulty breathing, seek medical attention.[1] Always handle this
compound in a well-ventilated area or under a chemical fume hood to prevent inhalation.[1][2]

[3]

Question: The material has caused redness and irritation on my skin. What are the immediate
first aid steps?

Answer: If skin contact occurs, wash the affected area immediately and thoroughly with soap
and plenty of water.[1][3][6] Remove any contaminated clothing and wash it before reuse.[1] If
skin irritation persists, it is important to seek medical advice.[1]

Question: What should | do if | splash the compound in my eyes?

Answer: In case of eye contact, immediately rinse the eyes cautiously with water for at least 15
minutes.[3][6] Be sure to remove any contact lenses if present and easy to do so. Continue
rinsing and seek prompt medical attention.[1]

Question: Can | store 1,1-Cyclohexanediacetic acid on an open bench?

Answer: No, this is not recommended. 1,1-Cyclohexanediacetic acid should be stored in a
tightly closed container in a cool, dry, and well-ventilated area.[1][2][3] This prevents absorption
of moisture and contamination. Some suppliers also recommend storing it under refrigeration.

[31[5]
Question: What types of gloves are suitable for handling this chemical?

Answer: Use appropriate chemical-resistant gloves. The specific type of glove should be
selected based on the concentration and amount of the substance being handled and in
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accordance with workplace safety protocols.[2] Always inspect gloves for any signs of
degradation or puncture before use.[2][6]

Question: Are there any chemicals | should avoid mixing with 1,1-Cyclohexanediacetic acid?

Answer: Yes, you should avoid contact with strong oxidizing agents, as this can lead to
hazardous reactions.[1]

Question: How should | dispose of waste 1,1-Cyclohexanediacetic acid?

Answer: Dispose of waste material in accordance with local, state, and federal regulations. It is
recommended to use a licensed professional waste disposal service.[6] Do not allow the
product to enter drains.[2][6]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1,1-
Cyclohexanediacetic acid from receipt to disposal.

Preparation Handling
|| AssessRisks & Select Appropriate Prepare Ventilated | |
e‘\ o SbS }—» o Work aren, {1+ Weigh Chemical Perform Experiment

Click to download full resolution via product page

Caption: Logical workflow for safe handling of 1,1-Cyclohexanediacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 1,1-
Cyclohexanediacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7785736#safe-handling-and-storage-procedures-for-
1-1-cyclohexanediacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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